Cas no 89499-37-6 (5-aminothiophene-3-carboxylic acid hydrochloride)

5-Aminothiophene-3-carboxylic acid hydrochloride is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a thiophene backbone, rendered as a hydrochloride salt for enhanced stability and solubility. This derivative is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing bioactive molecules, including kinase inhibitors and antimicrobial agents. The hydrochloride form ensures improved handling and storage characteristics compared to the free base. Its structural motif is conducive to further functionalization, making it a useful building block in medicinal chemistry. The compound is typically characterized by high purity and consistent performance in coupling reactions and heterocyclic transformations.

5-aminothiophene-3-carboxylic acid hydrochloride structure

89499-37-6 structure

Product Name:5-aminothiophene-3-carboxylic acid hydrochloride

CAS No:89499-37-6

MF:C₅H₆ClNO₂S

MW:179.624639034271

CID:598739

PubChem ID:13205582

Update Time:2025-10-13

5-aminothiophene-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 5-amino-, hydrochloride
- 5-aminothiophene-3-carboxylic acid,hydrochloride
- 89499-37-6
- 5-aminothiophene-3-carboxylic acid hydrochloride
- EN300-114866
- 5-Aminothiophene-3-carboxylic acid--hydrogen chloride (1/1)
- DTXSID20527623
- 5-aminothiophene-3-carboxylicacidhydrochloride
- AKOS026741881
- 5-aminothiophene-3-carboxylic acid;hydrochloride
- Inchi： 1S/C5H5NO2S.ClH/c6-4-1-3(2-9-4)5(7)8;/h1-2H,6H2,(H,7,8);1H
- InChI Key： APKRGAHPNPXASC-UHFFFAOYSA-N
- SMILES： Cl.S1C=C(C(=O)O)C=C1N

Computed Properties

Exact Mass: 178.9807773g/mol
Monoisotopic Mass: 178.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.6Å²

5-aminothiophene-3-carboxylic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A637583-10mg	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6		10mg	$ 50.00	2022-06-07
TRC	A637583-50mg	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6		50mg	$ 210.00	2022-06-07
TRC	A637583-100mg	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6		100mg	$ 295.00	2022-06-07
Chemenu	CM437405-1g	3-Thiophenecarboxylic acid, 5-amino-, hydrochloride	89499-37-6	95%+	1g	$1322	2023-02-01
Enamine	EN300-114866-0.05g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	0.05g	$270.0	2023-10-25
Enamine	EN300-114866-0.1g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	0.1g	$402.0	2023-10-25
Enamine	EN300-114866-0.25g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	0.25g	$573.0	2023-10-25
Enamine	EN300-114866-0.5g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	0.5g	$904.0	2023-10-25
Enamine	EN300-114866-1.0g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	1.0g	$1159.0	2023-02-18
Enamine	EN300-114866-2.5g	5-aminothiophene-3-carboxylic acid hydrochloride	89499-37-6	90%	2.5g	$2346.0	2023-10-25